Cas no 1261938-57-1 (5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol)

5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol is a bifunctional aromatic compound featuring both phenolic and pyridinyl hydroxyl groups, along with a chloro substituent, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple reactive sites facilitates cross-coupling reactions, heterocycle formation, and chelation with metals. The compound’s stability under standard conditions and well-defined reactivity profile enhance its utility in fine chemical manufacturing. Its purity and consistent performance make it suitable for research and industrial-scale processes requiring precise molecular modifications.

5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol structure

1261938-57-1 structure

Product Name:5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol

CAS No:1261938-57-1

MF:C₁₁H₈ClNO₂

MW:221.639721870422

MDL:MFCD18312226

CID:2764742

PubChem ID:53217874

Update Time:2025-05-21

5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 5-(2-CHLORO-5-HYDROXYPHENYL)-3-HYDROXYPYRIDINE
- 5-(2-Chloro-5-hydroxyphenyl)-3-hydroxypyridine, 95%
- DTXSID90682879
- MFCD18312226
- 1261938-57-1
- 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol
- MDL： MFCD18312226
- Inchi： 1S/C11H8ClNO2/c12-11-2-1-8(14)4-10(11)7-3-9(15)6-13-5-7/h1-6,14-15H
- InChI Key： CTUKZPMESJOCKU-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1C1C=NC=C(C=1)O)O

Computed Properties

Exact Mass: 221.0243562Da
Monoisotopic Mass: 221.0243562Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 53.4Å²

5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB317829-5 g	5-(2-Chloro-5-hydroxyphenyl)-3-hydroxypyridine; 95%	1261938-57-1		5g	€1,159.00	2022-03-25
abcr	AB317829-5g	5-(2-Chloro-5-hydroxyphenyl)-3-hydroxypyridine, 95%; .	1261938-57-1	95%	5g	€1159.00	2024-04-20

5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol

Comprehensive Overview of 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol (CAS No. 1261938-57-1): Properties, Applications, and Research Insights

The compound 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol (CAS No. 1261938-57-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. With a molecular formula of C₁₁H₈ClNO₂, this compound combines a pyridine ring with a chlorophenol moiety, offering versatile reactivity and potential applications. Researchers are particularly interested in its hydrogen-bonding capabilities and electron-rich aromatic system, which make it a promising candidate for drug design and functional materials.

In recent years, the demand for highly functionalized aromatic compounds like 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol has surged, driven by advancements in targeted drug delivery and green chemistry. A common query among scientists is: "What are the synthetic routes for CAS 1261938-57-1?" The compound is typically synthesized via Pd-catalyzed cross-coupling reactions or multistep organic transformations, with yields optimized through modern microwave-assisted techniques. Its solubility in polar solvents (e.g., DMSO, methanol) further enhances its utility in bioconjugation and catalysis.

The pharmacological potential of 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol is another hot topic. Studies suggest its derivatives may act as kinase inhibitors or anti-inflammatory agents, aligning with the growing interest in precision medicine. Users frequently search for "CAS 1261938-57-1 biological activity" or "hydroxyphenyl pyridine applications in medicine," reflecting its relevance in drug discovery pipelines. Computational models predict favorable ADME properties for this scaffold, though in vivo validation remains ongoing.

From a material science perspective, the compound’s fluorescence properties and chelation behavior are under exploration. Its ability to form metal-organic frameworks (MOFs) has sparked interest in sensor development and optoelectronic devices. Environmental scientists also investigate its biodegradation pathways, addressing concerns about sustainable chemical use—a trending subtopic in ESG-focused research.

In summary, 5-(2-Chloro-5-hydroxyphenyl)pyridin-3-ol (CAS No. 1261938-57-1) represents a multidisciplinary research frontier. Its structural modularity and diverse applicability continue to inspire innovations across chemistry, biology, and engineering. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges in healthcare and advanced materials.